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Compound of Interest

Compound Name: (R)-L 888607
Cat. No.: B15552401
Get Quote

(R)-L 888607 is a potent and selective agonist for the CRTH2 (chemoattractant receptor-
homologous molecule expressed on Th2 cells), also known as the DP2 prostanoid receptor.
This guide provides a comparative analysis of the cross-reactivity of (R)-L 888607 with other
human prostanoid receptors, supported by experimental binding data. This information is
critical for researchers and drug development professionals to assess the selectivity profile of
this compound.

Summary of Binding Affinity Data

The selectivity of (R)-L 888607 has been evaluated through competitive radioligand binding
assays against a panel of human prostanoid receptors. The equilibrium dissociation constants
(Ki) from these studies are summarized in the table below. Lower Ki values are indicative of
higher binding affinity.
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Prostanoid Receptor Subtype (R)-L 888607 Binding Affinity (Ki, nM)
CRTH2 (DP2) 0.8[1]

DP1 2331[1]

TP 283[1]

EP1 >10,000

EP2 8748[1]

EP3 1260[1]

EP4 4634[1]

FP 10018][1]

P 14434[1]

Note: A specific Ki value for EP1 was not found in the provided search results, but the high Ki
values for other EP receptors suggest low affinity.

The data clearly demonstrates that (R)-L 888607 exhibits high affinity for its primary target, the
CRTH2 receptor, with a Ki of 0.8 nM.[1] In contrast, its affinity for all other tested prostanoid
receptors is significantly lower, with Ki values in the high nanomolar to micromolar range.[1]
This indicates a high degree of selectivity for the CRTHZ2 receptor. The selectivity is particularly
pronounced when compared to the DP1 receptor, for which it has over 2900-fold lower affinity.

Functional Activity Profile

(R)-L 888607 is a potent agonist of the human CRTH2 receptor, with a reported EC50 value of
0.4 nM in functional assays.[2] Given the significantly weaker binding affinities for other
prostanoid receptors, it is anticipated that (R)-L 888607 does not exhibit significant agonist or
antagonist activity at these receptors at concentrations where it potently activates CRTH2.
However, comprehensive functional data for (R)-L 888607 across the full panel of prostanoid
receptors is not readily available in the public domain.

Signaling Pathways of Prostanoid Receptors
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Prostanoid receptors are G-protein coupled receptors (GPCRSs) that mediate diverse
physiological effects by coupling to different G-proteins and initiating distinct intracellular
signaling cascades. Understanding these pathways is crucial for interpreting the functional

consequences of receptor activation.
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Caption: Overview of the primary G-protein coupling and downstream signaling pathways for
different prostanoid receptor subtypes.

Experimental Protocols

The following are generalized protocols for the key assays used to determine the binding
affinity and functional activity of compounds like (R)-L 888607 at prostanoid receptors.

Radioligand Binding Assay (Competitive)

This assay measures the affinity of a test compound by its ability to compete with a
radiolabeled ligand for binding to the receptor.
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Caption: A typical workflow for a competitive radioligand binding assay.

Detailed Methodology:
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Membrane Preparation: Cell membranes from HEK293 cells stably expressing the human
prostanoid receptor of interest are prepared by homogenization and centrifugation.[3][4] The
protein concentration of the membrane preparation is determined.

Assay Incubation: In a 96-well plate, the cell membranes (e.g., 10-20 ug of protein) are
incubated in a suitable buffer (e.g., 50 mM Tris-HCI, 5 mM MgCI2, pH 7.4).[3]

A fixed concentration of a suitable radioligand (e.g., [3H]-PGD2 for CRTH2 and DP1, [3H]-
PGEZ2 for EP receptors) is added to each well.

Increasing concentrations of the unlabeled test compound, (R)-L 888607, are added to
compete for binding.

Non-specific binding is determined in the presence of a high concentration of a known
unlabeled ligand.

The plate is incubated, typically for 60-90 minutes at room temperature or 30°C, to allow the
binding to reach equilibrium.[3]

Filtration: The incubation is terminated by rapid filtration through glass fiber filters (e.g., GF/B
or GF/C) using a cell harvester. This separates the membrane-bound radioligand from the
free radioligand.[3]

The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

Quantification: The radioactivity trapped on the filters is measured using a liquid scintillation
counter.

Data Analysis: The concentration of the test compound that inhibits 50% of the specific
binding of the radioligand (IC50) is determined by non-linear regression analysis. The IC50
value is then converted to the binding affinity constant (Ki) using the Cheng-Prusoff equation.

[3]

Functional Assays

Functional assays measure the cellular response following receptor activation by an agonist or
its inhibition by an antagonist. The choice of assay depends on the G-protein coupling of the
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receptor.

1

. CAMP Accumulation/Inhibition Assay (for Gs and Gi-coupled receptors)

This assay measures changes in intracellular cyclic adenosine monophosphate (CAMP) levels.

Detailed Methodology:

N

Cell Culture: Cells expressing the prostanoid receptor of interest (e.g., CHO or HEK293
cells) are plated in 96- or 384-well plates.[5][6]

Compound Incubation: The cells are pre-incubated with a phosphodiesterase inhibitor (e.g.,
IBMX) to prevent CAMP degradation.

For Gi-coupled receptors like CRTH2, cells are stimulated with forskolin to induce a basal
level of cCAMP production.

Increasing concentrations of the test compound, (R)-L 888607, are added.
The cells are incubated for a specific period (e.g., 15-30 minutes) at 37°C.[7]

Lysis and Detection: The cells are lysed, and the intracellular cCAMP concentration is
measured using a variety of methods, such as competitive immunoassays (e.g., HTRF,
AlphaScreen) or reporter gene assays.[5][7]

Data Analysis: The concentration of the agonist that produces 50% of the maximal response
(EC50) or the concentration of an antagonist that inhibits 50% of the agonist response (IC50)
is determined by plotting the dose-response curve.

. Intracellular Calcium Mobilization Assay (for Gg-coupled receptors)

This assay measures changes in intracellular calcium concentrations.

Detailed Methodology:

Cell Culture and Dye Loading: Cells expressing the Gg-coupled prostanoid receptor (e.g.,
EP1, FP, TP) are seeded in 96- or 384-well plates.[8] The cells are then loaded with a
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calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) for approximately 30-60
minutes at 37°C.[9][10]

o Compound Addition: The plate is placed in a fluorescence plate reader (e.g., FLIPR or
FlexStation).

 Increasing concentrations of the test compound are added to the wells.

o Fluorescence Measurement: The fluorescence intensity is measured in real-time,
immediately before and after the addition of the compound. An increase in fluorescence
indicates an increase in intracellular calcium.

o Data Analysis: The EC50 value is calculated from the dose-response curve of the peak
fluorescence signal.

Conclusion

The available experimental data robustly demonstrates that (R)-L 888607 is a highly selective
agonist for the CRTH2 (DP2) receptor. Its binding affinity for other prostanoid receptors,
including DP1, EP, FP, IP, and TP subtypes, is substantially lower, indicating a minimal
likelihood of off-target effects at these receptors at concentrations required for CRTH2
activation. This high selectivity makes (R)-L 888607 a valuable tool for investigating the specific
physiological and pathological roles of the CRTH2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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